Cas no 178481-19-1 (Quinoline, 2-chloro-4-ethyl-6-nitro-)

Quinoline, 2-chloro-4-ethyl-6-nitro- structure
178481-19-1 structure
Product Name:Quinoline, 2-chloro-4-ethyl-6-nitro-
CAS No:178481-19-1
MF:C11H9ClN2O2
MW:236.654361486435
CID:1372352
PubChem ID:22018954
Update Time:2025-04-20

Quinoline, 2-chloro-4-ethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-chloro-4-ethyl-6-nitro-
    • SCHEMBL5873698
    • DA-09149
    • 178481-19-1
    • 2-chloro-4-ethyl-6-nitroQuinoline
    • TYMCMGIGMTUNOS-UHFFFAOYSA-N
    • Inchi: 1S/C11H9ClN2O2/c1-2-7-5-11(12)13-10-4-3-8(14(15)16)6-9(7)10/h3-6H,2H2,1H3
    • InChI Key: TYMCMGIGMTUNOS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC)=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.03537
  • Monoisotopic Mass: 236.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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